2-Pyrimidinamine,4-[(5S)-2-(4-fluorophenyl)-6,7-dihydro-5-[[(4-methoxyphenyl)methoxy]methyl]-5H-pyrrolo[1,2-a]imidazol-3-yl]-N-propyl-

• Molecular Formula: C28H30FN5O2
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 4-[(5S)-2-(4-fluorophenyl)-5-[(4-methoxyphenyl)methoxymethyl]-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl]-N-propylpyrimidin-2-amine
• InChI: InChI=1S/C28H30FN5O2/c1-3-15-30-28-31-16-14-24(32-28)27-26(20-6-8-21(29)9-7-20)33-25-13-10-22(34(25)27)18-36-17-19-4-11-23(35-2)12-5-19/h4-9,11-12,14,16,22H,3,10,13,15,17-18H2,1-2H3,(H,30,31,32)/t22-/m0/s1
• InChI Key: HYYRJELYMNIRGB-QFIPXVFZSA-N
• Isomeric SMILES: CCCNC1=NC=CC(=N1)C2=C(N=C3N2[C@@H](CC3)COCC4=CC=C(C=C4)OC)C5=CC=C(C=C5)F
• Canonical SMILES: CCCNC1=NC=CC(=N1)C2=C(N=C3N2C(CC3)COCC4=CC=C(C=C4)OC)C5=CC=C(C=C5)F

Description

This compound features a 2-pyrimidinamine core substituted with a stereochemically defined (5S)-pyrroloimidazol moiety, a 4-fluorophenyl group, and a (4-methoxyphenyl)methoxy methyl side chain. Its complexity distinguishes it from simpler pyrimidinamine-based fungicides like cyprodinil or mepanipyrim .

Biological Activity

2-Pyrimidinamine,4-[(5S)-2-(4-fluorophenyl)-6,7-dihydro-5-[[(4-methoxyphenyl)methoxy]methyl]-5H-pyrrolo[1,2-a]imidazol-3-yl]-N-propyl- is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a pyrimidine core substituted with various functional groups, including a fluorophenyl moiety and a methoxyphenyl ether. The chemical formula is $C_{28}H_{27}F_{2}N_{3}O_{3}$, with a molecular weight of approximately 491.53 g/mol. Its structure suggests potential interactions with biological targets due to the presence of multiple functional groups.

1. Anticancer Activity

Research indicates that derivatives of pyrimidines exhibit significant anticancer properties. For instance, studies have shown that similar compounds can effectively inhibit cancer cell proliferation:

• IC50 Values : Compounds structurally related to 2-Pyrimidinamine have demonstrated varying IC50 values against different cancer cell lines:
  • MDA-MB453: IC50 = 29.1 µM
  • MCF-7: IC50 = 15.3 µM
  • HepG2: IC50 = 22.73 nM .

These values suggest that modifications to the pyrimidine structure can enhance anticancer efficacy.

2. Antimicrobial Properties

Pyrimidine derivatives have also shown notable antimicrobial activity. For example:

• Bacterial Inhibition : Compounds similar to 2-Pyrimidinamine have displayed bacteriostatic effects against strains such as Escherichia coli and Staphylococcus aureus, with effective concentrations in the low micromolar range .

Compound	Target Bacteria	IC50 (µM)
Compound A	E. coli	8.43
Compound B	S. aureus	6.91

3. Anti-inflammatory Effects

The anti-inflammatory potential of pyrimidine derivatives has been explored in various studies:

• Inhibition Rates : Certain compounds have shown inhibition rates comparable to indomethacin, a standard anti-inflammatory drug:
  • Inhibition after 4 hours: up to 43.17%
  • Inhibition after 5 hours: up to 31.10% .

The biological activity of 2-Pyrimidinamine is likely attributed to its ability to interact with specific molecular targets involved in disease processes:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer progression or inflammation.
• Receptor Modulation : It might modulate receptors associated with cellular signaling pathways critical for tumor growth or immune response.

Case Study 1: Anticancer Efficacy

A study investigated the effects of similar pyrimidine derivatives on breast cancer cell lines, revealing that structural modifications significantly influenced their anticancer potency. The presence of halogen substituents was correlated with increased cytotoxicity.

Case Study 2: Antimicrobial Activity

Another research project focused on the antimicrobial efficacy of pyrimidine compounds against various pathogens. Results indicated that compounds with methoxy substitutions exhibited enhanced activity against resistant bacterial strains.

Scientific Research Applications

Pharmacological Applications

1.1 Anticancer Activity
Recent studies have highlighted the antineoplastic properties of pyrimidine derivatives. For instance, 4-amino-pyrimidine compounds have shown promise when encapsulated in liposomes, demonstrating significant cytotoxicity against cancer cell lines such as HeLa. In vivo studies indicated tumor inhibition rates of approximately 66% compared to control treatments, suggesting that pyrimidine derivatives may enhance therapeutic efficacy while reducing toxicity associated with conventional chemotherapeutics like 5-fluorouracil .

1.2 Antimicrobial Properties
Pyrrolo[1,2-a]imidazole derivatives, related to the compound , have been synthesized and tested for antibacterial and antifungal activities. A notable study demonstrated that certain derivatives exhibited minimum inhibitory concentrations (MIC) as low as 4 µg/mL against various pathogens, although they also displayed cytotoxic effects on mammalian cells. This dual activity highlights the need for careful evaluation in therapeutic applications .

Synthesis and Structural Insights

2.1 Synthetic Approaches
The synthesis of 2-Pyrimidinamine derivatives typically involves multi-step organic reactions that allow for the introduction of various functional groups at strategic positions on the pyrimidine and pyrrolo rings. Techniques such as condensation reactions and cyclization are commonly employed to construct these complex structures. Recent advancements include the use of organocatalysts that facilitate more efficient synthesis pathways .

2.2 Structure-Activity Relationships (SAR)
Understanding the structure-activity relationships of pyrimidine derivatives is crucial for optimizing their pharmacological profiles. Modifications to the core structure can significantly influence biological activity; for example, substituents on the phenyl rings can enhance or diminish anticancer efficacy or antimicrobial potency. Systematic SAR studies are ongoing to identify optimal configurations for therapeutic applications .

Case Studies and Research Findings

Study	Focus	Findings
Da Silva et al. (2023)	Anticancer activity	Liposomal formulations of 4-amino-pyrimidine showed up to 66% tumor inhibition in vivo .
Moraski et al. (2021)	Antimicrobial efficacy	Synthesized imidazo[1,2-a]pyridine derivatives displayed significant antimicrobial activity against mycobacterial strains .
Tageldin et al. (2021)	Anti-inflammatory effects	Novel pyrimidine derivatives showed promising anti-inflammatory properties through COX inhibition assays .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The fluorophenyl group in the compound is susceptible to nucleophilic aromatic substitution (NAS) due to the electron-withdrawing nature of fluorine. This reactivity is enhanced under basic or catalytic conditions, enabling substitutions with amines, alkoxides, or thiols. For example:

Reaction Type	Conditions	Outcome	Source
Fluorine substitution	K₂CO₃, DMF, 80°C, 12h	Replacement of F with -NH₂ or -OCH₃
Methoxy deprotection	BBr₃, CH₂Cl₂, -78°C to RT	Demethylation of methoxyphenyl to phenol

The methoxyphenyl group can undergo demethylation to yield phenolic derivatives, which are reactive toward electrophilic aromatic substitution (e.g., nitration, sulfonation).

Cyclization and Ring-Opening Reactions

The pyrrolo[1,2-a]imidazole moiety facilitates cycloaddition or ring-opening under acidic or reductive conditions. For instance:

Reaction Type	Conditions	Outcome	Source
Reductive ring-opening	H₂, Pd/C, EtOH, 50°C	Cleavage of imidazole ring to amine
Microwave-assisted cyclization	MW, 150°C, 30min	Formation of fused heterocycles

Microwave-assisted synthesis enhances reaction efficiency for cyclization steps, reducing side products .

Functional Group Transformations

The propylamine side chain and methoxybenzyl groups participate in alkylation, acylation, or oxidation:

Reaction Type	Conditions	Outcome	Source
Propylamine alkylation	CH₃I, NaH, THF, 0°C to RT	Quaternary ammonium salt formation
Methoxybenzyl oxidation	KMnO₄, H₂O, 60°C	Conversion to carboxylic acid derivative

Biological Activity and Target Interactions

While not directly a chemical reaction, the compound’s interaction with biological targets (e.g., enzymes, receptors) is influenced by its substituents:

• Fluorophenyl : Enhances binding affinity to hydrophobic pockets via π-π stacking .

• Methoxybenzyl : Modulates solubility and membrane permeability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrroloimidazol-Containing Analogues

• Lexibulin (SRI-32007): Structure: 5-(7-(methylsulfonyl)-2-morpholino-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrimidin-2-amine. Activity: Exhibits antiviral activity against hepatitis B virus (HBV) . Comparison: Both compounds share a pyrroloimidazol-pyrrolo[2,3-d]pyrimidine scaffold, but the target compound’s (4-methoxyphenyl)methoxy methyl and 4-fluorophenyl substituents may confer distinct target selectivity.
• 4-(R)-(6,7-Dihydro-5H-pyrrolo[1,2-c]imidazol-5-yl)-3-fluorobenzonitrile: Structure: Simplified pyrroloimidazol with fluorobenzonitrile. Molecular Mass: 227.24 g/mol .

Pyrimidinamine-Based Fungicides

• Cyprodinil (4-cyclopropyl-6-methyl-N-phenyl-2-pyrimidinamine) :

  • Use: Agricultural fungicide.
  • Comparison: Shares the 2-pyrimidinamine core but lacks the fused pyrroloimidazol system, limiting its mechanism to fungal cytochrome bc1 inhibition .

• Mepanipyrim (4-methyl-N-phenyl-6-(1-propynyl)-2-pyrimidinamine) :

  • Use: Controls Botrytis cinerea in crops.
  • Comparison: The propynyl group enhances fungicidal activity, whereas the target compound’s N-propyl and aryl substituents suggest divergent biological targets .

Antimicrobial Pyrimidine-Quinoline Hybrids

• N4-[4,6-Diaryl-2-pyrimidinyl]-7-chloro-4-quinolinamine Derivatives: Activity: Broad-spectrum antibacterial and antifungal agents . Comparison: The target compound’s pyrroloimidazol moiety may offer unique binding interactions compared to quinoline hybrids, though both leverage pyrimidine for heterocyclic diversity.

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Mass (g/mol)	Primary Activity	Reference
Target Compound	2-Pyrimidinamine + pyrroloimidazol	4-Fluorophenyl, (4-methoxyphenyl)methoxy methyl, N-propyl	~500 (estimated)	Undetermined	-
Lexibulin (SRI-32007)	Pyrrolo[2,3-d]pyrimidine	Methylsulfonyl, morpholino	~450 (estimated)	Antiviral (HBV)
Cyprodinil	2-Pyrimidinamine	Cyclopropyl, methyl, phenyl	225.3	Fungicidal
4-(R)-Pyrroloimidazol-fluorobenzonitrile	Pyrrolo[1,2-c]imidazol	Fluorobenzonitrile	227.24	Undetermined

Research Findings and Mechanistic Insights

• Antiviral Potential: The pyrroloimidazol scaffold in SRI-32007 inhibits HBV replication via tubulin polymerization disruption . The target compound’s fluorophenyl and methoxyphenyl groups may enhance blood-brain barrier penetration or protein binding.
• Fungicidal Limitations: Unlike cyprodinil, the target compound’s bulkier structure may reduce affinity for fungal cytochrome bc1, suggesting non-agricultural applications .
• Antimicrobial Prospects: Pyrimidine-quinoline hybrids demonstrate moderate activity against Gram-positive bacteria, but the target compound’s substituents could optimize solubility for improved efficacy .

Notes

Bioactivity Data Gap: No direct evidence exists for the target compound’s biological activity; inferences rely on structural analogs.

Structural Uniqueness: The (4-methoxyphenyl)methoxy methyl group is unprecedented in known pyrimidinamine derivatives, warranting further exploration of its pharmacokinetic role.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing this compound, considering its complex heterocyclic framework?

• Methodological Answer: Multi-step synthesis is typically required, starting with the assembly of the pyrroloimidazole core via cyclocondensation of 2-aminopyrrole derivatives with carbonyl-containing reagents. The 4-fluorophenyl and 4-methoxyphenylmethoxy groups can be introduced via Suzuki-Miyaura coupling or nucleophilic substitution under palladium catalysis . Subsequent functionalization of the pyrimidinamine moiety may involve alkylation with N-propylamine under basic conditions (e.g., K₂CO₃ in DMF). Reaction monitoring via TLC and HPLC-MS is critical to ensure intermediate purity .

Q. Which spectroscopic techniques are most effective for confirming the (5S) stereochemistry and substituent positioning?

• Methodological Answer: X-ray crystallography is the gold standard for unambiguous stereochemical assignment, particularly for the (5S) configuration . For routine analysis, ¹H-¹H COSY and NOESY NMR can identify spatial proximities between protons (e.g., methoxymethyl and pyrroloimidazole groups). High-resolution mass spectrometry (HRMS) and ¹³C NMR DEPT experiments validate molecular formula and carbon environments .

Q. What safety protocols are recommended for handling this compound during synthesis?

• Methodological Answer: Due to potential toxicity (e.g., fluorophenyl derivatives), use fume hoods with HEPA filters and wear nitrile gloves. Avoid inhalation of dust by employing closed-system reactors. Store in amber glass containers under nitrogen at –20°C to prevent degradation. Emergency procedures for skin contact include immediate washing with 10% ethanol-water solution .

Advanced Research Questions

Q. How can density functional theory (DFT) calculations guide the optimization of reaction pathways for derivatives?

• Methodological Answer: DFT-based transition-state analysis (e.g., using Gaussian 16) predicts activation energies for key steps like imidazole cyclization or methoxy group substitution. Solvent effects can be modeled with the SMD continuum approach. Pairing computational results with experimental kinetics (e.g., Arrhenius plots) refines reaction conditions, reducing trial-and-error iterations .

Q. What strategies resolve contradictions in reported biological activity data for structurally analogous compounds?

• Methodological Answer: Discrepancies often arise from assay variability (e.g., cell line differences, incubation times). Standardize protocols using positive controls (e.g., imidazo[1,2-a]pyrimidine reference compounds) and validate via dose-response curves. Meta-analysis of literature data, focusing on substituent effects (e.g., fluorophenyl vs. chlorophenyl), identifies structure-activity trends .

Q. How does the 4-methoxyphenylmethoxy group influence metabolic stability in vitro?

• Methodological Answer: Conduct hepatic microsome assays (human or murine) with LC-MS/MS quantification of parent compound and metabolites. Compare half-life (t½) values against analogs lacking the methoxy group. The methoxy moiety may reduce oxidative metabolism via steric hindrance of CYP450 enzymes, as seen in related imidazo-pyrimidines .

Q. What experimental design principles minimize byproduct formation during the alkylation of the pyrimidinamine group?

• Methodological Answer: Use a fractional factorial design to test variables: temperature (25–80°C), base strength (e.g., NaH vs. DBU), and solvent polarity (DMF vs. THF). Response surface methodology (RSM) optimizes yield while minimizing N-oxide byproducts. Confirm selectivity via ¹H NMR integration of alkylated vs. unreacted amine peaks .